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Compound of Interest

Compound Name: 4-(4-Oxocyclohexyl)benzonitrile

Cat. No.: B1316157 Get Quote

An In-depth Technical Guide on the Solubility of 4-(4-Oxocyclohexyl)benzonitrile in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(4-Oxocyclohexyl)benzonitrile is a bifunctional organic molecule featuring a cyclohexanone

moiety and a benzonitrile group. This unique structure makes it a valuable intermediate in the

synthesis of various active pharmaceutical ingredients (APIs) and other complex organic

molecules. A thorough understanding of its solubility in different organic solvents is paramount

for its effective use in synthesis, purification, and formulation processes within the

pharmaceutical and chemical industries.

This technical guide provides a comprehensive overview of the known solubility characteristics

of 4-(4-Oxocyclohexyl)benzonitrile. Due to the limited availability of precise quantitative

solubility data in public literature, this document summarizes the available qualitative

information and presents a detailed experimental protocol for the quantitative determination of

its solubility.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(4-Oxocyclohexyl)benzonitrile is

presented in Table 1. These properties are crucial in understanding its solubility behavior.
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Table 1: Physicochemical Properties of 4-(4-Oxocyclohexyl)benzonitrile

Property Value Reference

CAS Number 73204-07-6 [1]

Molecular Formula C₁₃H₁₃NO [2][3]

Molar Mass 199.25 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[4]

Melting Point 80-85 °C [4]

Boiling Point 367.3 ± 42.0 °C (Predicted) [5]

Density 1.12 ± 0.1 g/cm³ (Predicted) [5]

Solubility Profile
The solubility of 4-(4-Oxocyclohexyl)benzonitrile is dictated by its molecular structure, which

contains both nonpolar (cyclohexyl and benzene rings) and polar (ketone and nitrile) functional

groups. This dual nature suggests that its solubility will be significant in a range of organic

solvents.

Qualitative Solubility
Based on available data, a qualitative solubility profile of 4-(4-Oxocyclohexyl)benzonitrile in

various common organic solvents is summarized in Table 2.

Table 2: Qualitative Solubility of 4-(4-Oxocyclohexyl)benzonitrile
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Solvent Solvent Type Predicted Solubility Reference

Water Protic Low [2][3]

Ethanol Protic Soluble [2][3]

Dichloromethane

(DCM)
Aprotic Soluble [2]

Dimethylformamide

(DMF)
Aprotic Soluble [4]

Tetrahydrofuran (THF) Aprotic Soluble [4]

Acetone Aprotic Soluble [3]

The low solubility in water is expected due to the predominantly non-polar nature of the

molecule.[2] Its solubility in polar aprotic solvents like DMF, THF, and acetone, as well as in a

protic solvent like ethanol, can be attributed to the presence of the polar ketone and nitrile

groups, which can engage in dipole-dipole interactions and hydrogen bonding (with protic

solvents).[2][3][4]

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data, a standardized experimental protocol is necessary. The

following section details a robust method for the quantitative determination of the solubility of 4-
(4-Oxocyclohexyl)benzonitrile in an organic solvent of interest.

Materials
4-(4-Oxocyclohexyl)benzonitrile (purity ≥97%)

Selected organic solvents (analytical grade)

Scintillation vials or sealed test tubes

Temperature-controlled shaker or incubator
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Analytical balance

Syringe filters (0.22 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 4-(4-Oxocyclohexyl)benzonitrile to a series of vials, each

containing a known volume of a specific organic solvent. The excess solid is crucial to

ensure that a saturated solution is achieved.

Seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25

°C).

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the collected supernatant through a 0.22 µm syringe filter into a clean vial to remove

any remaining microscopic solid particles.

Dilute the filtered saturated solution with the same solvent to a concentration that falls

within the linear range of the analytical method (HPLC or GC).
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Analytical Quantification:

Prepare a series of standard solutions of 4-(4-Oxocyclohexyl)benzonitrile of known

concentrations in the solvent of interest.

Analyze the standard solutions using a validated HPLC or GC method to generate a

calibration curve.

Analyze the diluted sample solution under the same conditions.

Determine the concentration of 4-(4-Oxocyclohexyl)benzonitrile in the diluted sample by

interpolating from the calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of 4-(4-Oxocyclohexyl)benzonitrile.
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Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Temperature-Controlled Shaking)

Separation of Solid and Liquid Phases
(Settling/Centrifugation)

Filtration of Supernatant
(0.22 µm Syringe Filter)

Dilution of Saturated Solution

Analytical Measurement
(HPLC/GC)

Preparation of Standard Solutions

Data Analysis and Calculation
(Calibration Curve)

Quantitative Solubility Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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